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A comprehensive analysis of experimentally determined values and methodologies for the
Lutetium-176 decay constant, crucial for accurate Lu-Hf geochronology and other applications.

The precise and accurate determination of the Lutetium-176 (*6Lu) decay constant is of
paramount importance for the Lu-Hf isotopic dating system, a cornerstone of modern
geochronology. Over the years, numerous studies have sought to constrain this value,
employing a variety of experimental techniques. However, discrepancies between different
methodologies have led to ongoing reassessment and refinement. This guide provides a
comparative overview of the key experimental determinations of the 176Lu decay constant,
details the underlying methodologies, and presents the data in a clear, comparative format to
aid researchers, scientists, and drug development professionals in their understanding and
application of the Lu-Hf system.

Comparative Analysis of *’°Lu Decay Constant and
Half-Life Determinations

The determination of the *’6Lu decay constant has been approached through two primary
methods: direct counting experiments and the cross-calibration of Lu-Hf ages with other well-
established isotopic dating systems, such as the Uranium-Lead (U-Pb) system, in geological
samples of known age. The table below summarizes key experimentally determined values for
the 176Lu decay constant (A\) and its corresponding half-life (t1/2).
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Decay Constant (A)
(x 10~** yr—?)

Half-Life (t1/2)
(Billion years)

Method

Reference

Commonly Accepted

1.867 + 0.007 37.1

Value

U-Pb and Lu-Hf

) Soderlund et al.
1.867 = 0.008 37.0+0.2 isochrons on

) (2004)

terrestrial rocks

U-Pb and Lu-Hf
1.866 + 0.009 37.1+£0.2 isochrons on mafic

intrusions

Lu-Hf isochron on Tatsumoto et al.
1.94 +0.07 35.7+1.4 ) ]

eucrite meteorites (1981)

Comparison of Sm-Nd
1.98 35.0 and Lu-Hf isochrons Bizzarro et al. (2003)

on meteorites

Lu-Hf isochron on
1.96 + 0.08 353+14 ) )

eucrite meteorites

Gamma ray emission Arnold (1964), Glover
~2.1 x 10%° years ~21

rate and Watt (1957)
4.05 £ 0.09 x 100

40.5+0.9 Ge y-ray spectrometry

years
3.78 x 10%° years 37.8 -

Discrepancies in the determined values have been attributed to various factors, including the

analytical techniqgues employed and the nature of the samples analyzed. For instance, early

determinations using eucrite meteorites yielded higher decay constants (and thus shorter half-

lives) compared to those derived from terrestrial minerals. It was later suggested that thermal

and shock metamorphism in eucrites may have disturbed the Lu-Hf systematics. More recent

studies focusing on chondrite meteorites and cross-calibration with the U-Pb system in pristine

terrestrial rocks have converged on a decay constant of approximately 1.867 x 10~%
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 To cite this document: BenchChem. [Reassessment of the Lutetium-176 Decay Constant: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078081#reassessment-of-the-lutetium-176-decay-
constant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b078081#reassessment-of-the-lutetium-176-decay-constant
https://www.benchchem.com/product/b078081#reassessment-of-the-lutetium-176-decay-constant
https://www.benchchem.com/product/b078081#reassessment-of-the-lutetium-176-decay-constant
https://www.benchchem.com/product/b078081#reassessment-of-the-lutetium-176-decay-constant
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078081?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

